Cas no 946689-96-9 (N-(4-amino-3-methylphenyl)propanamide)

N-(4-amino-3-methylphenyl)propanamide structure
946689-96-9 structure
Product Name:N-(4-amino-3-methylphenyl)propanamide
CAS No:946689-96-9
MF:C10H14N2O
MW:178.230962276459
MDL:MFCD10686575
CID:1087357
PubChem ID:17607882
Update Time:2025-04-20

N-(4-amino-3-methylphenyl)propanamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-Amino-3-methylphenyl)propionamide
    • N-(4-Amino-3-methylphenyl)propanamide
    • 946689-96-9
    • DTXSID80589808
    • AKOS000102183
    • MFCD10686575
    • VS-12822
    • CS-0316819
    • SCHEMBL10659662
    • STL417229
    • N-(4-Amino-3-methyl-phenyl)propanamide
    • BBL035024
    • N-(4-amino-3-methylphenyl)propanamide
    • MDL: MFCD10686575
    • Inchi: 1S/C10H14N2O/c1-3-10(13)12-8-4-5-9(11)7(2)6-8/h4-6H,3,11H2,1-2H3,(H,12,13)
    • InChI Key: OUJIFNKGBAHLPA-UHFFFAOYSA-N
    • SMILES: O=C(CC)NC1C=CC(=C(C)C=1)N

Computed Properties

  • Exact Mass: 178.110613074g/mol
  • Monoisotopic Mass: 178.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.1Ų

N-(4-amino-3-methylphenyl)propanamide Pricemore >>

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